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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of
Leptomycin A stock solutions. Leptomycin A is a potent inhibitor of nuclear export, targeting
the CRM1 (Chromosomal Region Maintenance 1 or Exportin 1) protein. These guidelines are
intended to ensure the stability and activity of Leptomycin A for reproducible experimental
results in research and drug development settings.

Chemical Properties and Storage

Leptomycin A is a secondary metabolite produced by Streptomyces species. It is crucial to
understand its chemical properties to ensure proper handling and storage.
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Property Value References
Molecular Formula C32H4606 [1]
Molecular Weight 526.7 g/mol [1]
Appearance Colorless film [1]

Soluble in ethanol and
Solubility methanol. Poor water solubility.  [1]
Unstable in DMSO.

Storage Conditions:

Storage ]

Form Shelf Life References
Temperature

Lyophilized Powder -20°C Up to 10 years [1]

-20°C (short-term, <1
week) or -80°C (long- 12 months at -20°C

term)

Stock Solution in
Ethanol

Caution: Leptomycin A is unstable when dried down into a film from a solution. Do not remove
the solvent from prepared solutions, as this will lead to rapid decomposition.[2]

Mechanism of Action: Inhibition of CRM1-Mediated
Nuclear Export

Leptomycin A exerts its biological effects by inhibiting the function of CRM1, a key protein in
the nuclear export of macromolecules. CRM1 recognizes and binds to proteins containing a
nuclear export signal (NES), facilitating their transport from the nucleus to the cytoplasm.
Leptomycin A covalently modifies a critical cysteine residue (Cys528 in human CRM1) within
the NES-binding groove of CRM1.[3][4][5] This irreversible binding blocks the interaction
between CRM1 and its cargo proteins, leading to the nuclear accumulation of these proteins.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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